Cas no 84582-26-3 ((3aR)-2,3,3aβ,4,5,7,9aβ,9bα-Octahydro-6,9-dimethyl-3-methylene-4α-hydroxyazuleno[4,5-b]furan-2-one)

• Product Name: (3aR)-2,3,3aβ,4,5,7,9aβ,9bα-Octahydro-6,9-dimethyl-3-methylene-4α-hydroxyazuleno[4,5-b]furan-2-one
• CAS No: 84582-26-3
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 1825453
• Update Time: 2024-03-01

(3aR)-2,3,3aβ,4,5,7,9aβ,9bα-Octahydro-6,9-dimethyl-3-methylene-4α-hydroxyazuleno[4,5-b]furan-2-one Chemical and Physical Properties

Names and Identifiers

• (3aR)-2,3,3aβ,4,5,7,9aβ,9bα-Octahydro-6,9-dimethyl-3-methylene-4α-hydroxyazuleno[4,5-b]furan-2-one
• 8beta-Hydroxy-2-desoxodehydroleucodin

• Inchi： 1S/C15H18O3/c1-7-4-5-10-8(2)6-11(16)13-9(3)15(17)18-14(13)12(7)10/h4,11-14,16H,3,5-6H2,1-2H3/t11-,12+,13-,14-/m1/s1
• InChI Key： ANSNHOYHRRPFIU-XJFOESAGSA-N
• SMILES： O1C(=O)C(=C)[C@]2([H])[C@H](O)CC(C)=C3[C@@]([H])([C@@]12[H])C(C)=CC3

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• XLogP3: 0.661

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones